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Compound of Interest

Compound Name: 1-Bromomethylfluoranthene

Cat. No.: B162964 Get Quote

Fluoranthene is a non-alternant tetracyclic aromatic hydrocarbon, comprising fused

naphthalene and benzene rings, which has garnered significant attention in synthetic chemistry

and materials science.[1] Its rigid, planar structure and inherent fluorescence make it a

valuable scaffold.[1] The functionalization of the fluoranthene core unlocks a vast chemical

space for exploration. The introduction of a bromomethyl group at the 1-position transforms the

relatively inert hydrocarbon into a highly reactive and versatile building block, 1-
Bromomethylfluoranthene (CAS No. 135325-62-1).

This modification is of strategic importance for several reasons:

Reactive Handle: The bromomethyl (-CH₂Br) group is an excellent electrophile and a good

leaving group, making it amenable to a wide array of nucleophilic substitution reactions. This

allows for the straightforward covalent attachment of the fluoranthene moiety to other

molecules.

Medicinal Chemistry Potential: The fluoranthene scaffold itself is known to interact with

biological macromolecules. For instance, PAHs can act as DNA intercalators, a mechanism

exploited in the design of certain chemotherapeutics.[2][3] The ability to attach side chains

via the bromomethyl linker enables the synthesis of targeted agents with tailored

pharmacological profiles.

Materials Science: The photophysical properties of fluoranthene can be tuned by

substitution.[1] 1-Bromomethylfluoranthene serves as a key intermediate for creating novel

fluorescent probes, organic semiconductors, and other advanced materials.[1]
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This guide will provide the foundational knowledge required to effectively synthesize, handle,

and utilize this potent research chemical.

Physicochemical and Structural Properties
The fundamental properties of 1-Bromomethylfluoranthene are summarized below. While

exhaustive experimental data for this specific compound is not widely published, its

characteristics can be reliably predicted based on its structure and the properties of analogous

compounds.

Property Value Source / Basis

CAS Number 135325-62-1 [4]

Molecular Formula C₁₇H₁₁Br [4]

Molecular Weight 295.17 g/mol [4]

Appearance Pale yellow solid (Predicted) Based on Fluoranthene[5]

Solubility

Soluble in chlorinated solvents

(DCM, CHCl₃), THF, and

aromatic solvents (toluene).

Sparingly soluble in alcohols.

Insoluble in water. (Predicted)

General solubility of PAHs

Melting Point

Not available. Expected to be

higher than 1-

methylfluoranthene.

General physical property

trends

Chemical Structure
The structure consists of a fluoranthene core with a bromomethyl substituent at the C1 position.
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Initiation Propagation Termination

AIBN → 2 R• + N₂ (Heat)

R• + NBS → R-Br + Succinimidyl•

Succinimidyl• → Br•

Fluoranthene-CH₃ + Br• → Fluoranthene-CH₂• + HBr

HBr + NBS → Succinimide + Br₂

Reacts with NBS

Fluoranthene-CH₂• + Br₂ → Fluoranthene-CH₂Br + Br•

Generates Br₂

Chain continues

Br• + Br• → Br₂ 2 Fluoranthene-CH₂• → Dimer Fluoranthene-CH₂• + Br• → Fluoranthene-CH₂Br

Potential Derivatives via Sₙ2 Reaction

1-Bromomethylfluoranthene
(Flu-CH₂Br)

Flu-CH₂-NR₂

(Amines)

+ R₂NH

Flu-CH₂-OR
(Ethers)

+ RO⁻

Flu-CH₂-SR
(Thioethers)

+ RS⁻

Flu-CH₂-O(CO)R
(Esters)

+ RCOO⁻

Flu-CH₂-CN
(Nitriles)

+ CN⁻

Flu-CH₂-N₃

(Azides)

+ N₃⁻
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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